Cas no 2228509-79-1 (4-amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid)

• Product Name: 4-amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid
• CAS No: 2228509-79-1
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• CID: 6259336
• PubChem ID: 165712683
• Update Time: 2025-05-20

4-amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid
• 2228509-79-1
• EN300-2006284

• Inchi： 1S/C8H15NO4S/c9-4-7(3-8(10)11)6-1-2-14(12,13)5-6/h6-7H,1-5,9H2,(H,10,11)
• InChI Key： WSWVFJBNANGTHA-UHFFFAOYSA-N
• SMILES： S1(CCC(C(CN)CC(=O)O)C1)(=O)=O

Computed Properties

• Exact Mass: 221.07217913g/mol
• Monoisotopic Mass: 221.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 106Ų

Additional information on 4-amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid

Exploring the Potential of 4-amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid (CAS No. 2228509-79-1) in Modern Research

The compound 4-amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid (CAS No. 2228509-79-1) has garnered significant attention in the scientific community due to its unique structural properties and potential applications. This molecule, characterized by its sulfolane (1,1-dioxothiolane) moiety and amino acid backbone, presents a fascinating case study for researchers exploring bioactive small molecules and drug discovery. Its hybrid structure, combining a cyclic sulfone with a flexible butanoic acid chain, offers intriguing possibilities for molecular interactions and targeted therapies.

Recent trends in pharmaceutical research have highlighted the importance of sulfur-containing compounds, particularly those with sulfone functionalities. The 1,1-dioxothiolane group in this molecule contributes to its polarity and potential solubility profile, making it an interesting candidate for medicinal chemistry applications. Many researchers are investigating how such structural features might influence blood-brain barrier penetration or metabolic stability, topics that frequently appear in contemporary drug development discussions.

The amino acid component of this compound suggests possible applications in peptide mimetics and protein-protein interaction modulation. With growing interest in targeted protein degradation strategies like PROTACs, molecules containing both hydrogen bond donors/acceptors (from the amino acid) and hydrophobic regions (from the sulfolane ring) may offer unique advantages. This dual character could potentially enable selective binding to biological targets while maintaining favorable pharmacokinetic properties.

From a chemical biology perspective, the presence of both amino and carboxyl functional groups allows for diverse derivatization strategies. Researchers exploring structure-activity relationships (SAR) might find this compound particularly valuable for creating analog libraries. The sulfolane moiety could serve as a conformationally constrained element, potentially influencing the molecule's three-dimensional shape and binding affinity to biological targets.

In the context of green chemistry and sustainable synthesis, the development of efficient routes to prepare 4-amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid presents interesting challenges. The pharmaceutical industry's growing emphasis on atom economy and reduction of synthetic steps makes the optimization of such syntheses particularly relevant. Recent advances in catalytic methods for introducing sulfone groups might offer pathways to more sustainable production of this and related compounds.

The potential biological activities of this molecule remain an area of active investigation. While specific applications cannot be claimed without rigorous testing, the structural features suggest possible relevance to research areas such as enzyme inhibition, receptor modulation, or cellular signaling. The scientific community continues to explore how such hybrid structures might interact with biological systems, particularly in the context of precision medicine approaches.

Analytical characterization of 4-amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid presents interesting opportunities for spectroscopic techniques. The combination of sulfone and amino acid moieties would likely produce distinctive patterns in NMR spectroscopy and mass spectrometry, making it an excellent subject for structural elucidation studies. Such analyses are crucial for quality control in research chemical applications and for verifying synthetic products.

As research into personalized medicine advances, compounds with versatile functional groups like 4-amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid may find increasing utility. The ability to serve as building blocks for more complex structures or as molecular probes makes them valuable tools in modern chemical biology. Furthermore, their potential role in fragment-based drug discovery approaches continues to attract attention from both academic and industrial researchers.

The stability profile of this compound under various conditions represents another important research direction. Understanding how factors like pH, temperature, and solvent systems affect the molecule could inform its handling and storage protocols. Such knowledge is particularly valuable for researchers designing long-term stability studies or developing formulation strategies for related compounds.

In conclusion, 4-amino-3-(1,1-dioxo-1lambda6-thiolan-3-yl)butanoic acid (CAS No. 2228509-79-1) represents an intriguing subject for multiple areas of scientific inquiry. Its unique structural features position it as a potentially valuable tool in medicinal chemistry, chemical biology, and materials science research. As synthetic methodologies advance and our understanding of structure-property relationships deepens, this compound may find increasingly diverse applications in cutting-edge scientific research.